N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C16H18F3N5O/c1-10-8-14(23-22-10)24-6-4-12(5-7-24)21-15(25)11-2-3-13(20-9-11)16(17,18)19/h2-3,8-9,12H,4-7H2,1H3,(H,21,25)(H,22,23)
• InChI Key: QWCDJFFPMWRLCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)N2CCC(CC2)NC(=O)C3=CN=C(C=C3)C(F)(F)F
• Molecular Formula: C16H18F3N5O
• Molecular Weight: 353.34 g/mol

Description

N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)-6-(trifluoromethyl)nicotinamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antitumor Activity

• Researchers have explored the antitumor potential of compounds containing pyrazole rings. For instance, Rajendran et al. . Further investigations could focus on understanding the underlying mechanisms and optimizing its efficacy.

Insecticidal Properties

• Novel insecticides targeting the ryanodine receptor (RyR) are of interest. . Further studies could explore their effectiveness against specific insect pests.

Antidiabetic Agents

• The intermediate 1-(3-methyl-1-phenyl-5-pyrazolyl)piperazine is used to prepare nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines. .

Antileishmanial and Antimalarial Activities

• Pyrazole-bearing compounds have demonstrated potent antileishmanial and antimalarial effects. .

Plant Hormone Analog

• Indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants. . Exploring any analogous effects in the context of plant growth and development could be intriguing.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and indole derivatives, have been found to bind with high affinity to multiple receptors . These compounds have shown a broad range of biological activities, suggesting that they may interact with a variety of targets.

Mode of Action

Similar compounds have been reported to show both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms . This dual property might influence the interaction of the compound with its targets.

Biochemical Pathways

Derivatives of similar compounds have been reported to exhibit various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . These activities suggest that the compound could potentially affect a wide range of biochemical pathways.

Pharmacokinetics

Similar compounds have been reported to be highly soluble in water and other polar solvents , which could potentially influence their absorption and distribution in the body.

Result of Action

Similar compounds have been reported to exhibit a broad range of biological activities , suggesting that the compound could potentially have diverse molecular and cellular effects.

Action Environment

The solubility of similar compounds in water and other polar solvents suggests that the compound’s action could potentially be influenced by the polarity of its environment.